Cas no 1146956-96-8 (2-(tert-Butyl)phenyl 4-piperidinylmethyl etherhydrochloride)

• Product Name: 2-(tert-Butyl)phenyl 4-piperidinylmethyl etherhydrochloride
• CAS No: 1146956-96-8
• MF: C₁₆H₂₆ClNO
• MW: 283.836743831635
• CID: 1077917
• PubChem ID: 56831062
• Update Time: 2025-05-22

2-(tert-Butyl)phenyl 4-piperidinylmethyl etherhydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(tert-Butyl)phenyl 4-piperidinylmethyl ether hydrochloride
• 4-((2-(tert-Butyl)phenoxy)methyl)piperidinehydrochloride
• SCHEMBL3103947
• HS-8106
• 4-((2-(tert-Butyl)phenoxy)methyl)piperidine hydrochloride
• 1146956-96-8
• 4-[(2-tert-butylphenoxy)methyl]piperidine;hydrochloride
• AKOS015847628
• 4-[(2-tert-butylphenoxy)methyl]piperidine hydrochloride
• ICSPDSQTLWPAKC-UHFFFAOYSA-N
• 2-(tert-Butyl)phenyl 4-piperidinylmethyl etherhydrochloride

• MDL： MFCD13561068
• Inchi： 1S/C16H25NO.ClH/c1-16(2,3)14-6-4-5-7-15(14)18-12-13-8-10-17-11-9-13;/h4-7,13,17H,8-12H2,1-3H3;1H
• InChI Key： ICSPDSQTLWPAKC-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC=CC=1C(C)(C)C)CC1CCNCC1

Computed Properties

• Exact Mass: 283.1702921g/mol
• Monoisotopic Mass: 283.1702921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on 2-(tert-Butyl)phenyl 4-piperidinylmethyl etherhydrochloride

Research Brief on 2-(tert-Butyl)phenyl 4-piperidinylmethyl ether hydrochloride (CAS: 1146956-96-8)

The compound 2-(tert-Butyl)phenyl 4-piperidinylmethyl ether hydrochloride (CAS: 1146956-96-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of interest for drug discovery and development.

One of the key areas of research involving this compound is its role as a modulator of specific biological targets. Preliminary investigations suggest that 2-(tert-Butyl)phenyl 4-piperidinylmethyl ether hydrochloride may interact with neurotransmitter receptors, particularly those involved in the central nervous system (CNS). This interaction could pave the way for its use in treating neurological disorders, such as anxiety, depression, or neurodegenerative diseases. However, further in vitro and in vivo studies are required to validate these findings and elucidate the exact molecular pathways involved.

In terms of synthesis, recent advancements have focused on optimizing the production process of 2-(tert-Butyl)phenyl 4-piperidinylmethyl ether hydrochloride to improve yield and purity. Researchers have employed innovative catalytic methods and green chemistry principles to reduce the environmental impact of its synthesis. These efforts align with the growing demand for sustainable pharmaceutical manufacturing practices.

Pharmacokinetic studies of this compound have also been a focal point of recent research. Early-stage investigations indicate that 2-(tert-Butyl)phenyl 4-piperidinylmethyl ether hydrochloride exhibits favorable absorption and distribution profiles, though its metabolism and excretion pathways remain under investigation. Understanding these properties is critical for determining its therapeutic potential and safety profile in clinical settings.

Despite the promising findings, challenges remain in the development of 2-(tert-Butyl)phenyl 4-piperidinylmethyl ether hydrochloride as a viable therapeutic agent. Issues such as bioavailability, potential side effects, and long-term safety need to be addressed through comprehensive preclinical and clinical trials. Collaborative efforts between academia and industry will be essential to overcome these hurdles and advance the compound toward commercialization.

In conclusion, 2-(tert-Butyl)phenyl 4-piperidinylmethyl ether hydrochloride (CAS: 1146956-96-8) represents a compelling area of research in the chemical biology and pharmaceutical fields. Its unique properties and potential therapeutic applications warrant further investigation. As research progresses, this compound may emerge as a valuable candidate for addressing unmet medical needs, particularly in the realm of CNS disorders.